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Compound of Interest

Compound Name: 2-Fluorotoluene

Cat. No.: B1218778

An In-depth Technical Guide to the Physical Properties of 2-Fluorotoluene

This technical guide provides a comprehensive overview of the key physical properties of 2-
Fluorotoluene (o-Fluorotoluene), specifically its boiling point and density. The information is
intended for researchers, scientists, and professionals in drug development and other relevant
scientific fields. This document summarizes empirical data, outlines common experimental
methodologies for determining these properties, and presents a conceptual visualization of the
structure-property relationship.

Physical Properties of 2-Fluorotoluene

2-Fluorotoluene, with the chemical formula C7H7F, is a colorless liquid with an aromatic odor.
[1] Its physical characteristics are crucial for its application in chemical synthesis, particularly in
the pharmaceutical and agrochemical industries.

Quantitative Data Summary

The boiling point and density of 2-Fluorotoluene have been reported across various sources.
The following table provides a consolidated summary of these values, including the conditions
under which they were measured.
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Physical Property Value Conditions

Boiling Point 113114 °C at standard atmospheric
pressure (lit.)[2][3][4][5]

114 °C at 1 atm[6]

237.2 °F (114 °C) at 760 mmHg[1][6]

116.3 +9.0 °C at 760 mmHg[7][8]

114-116 °C Not specified[9]

Density 1.001 g/mL at 25 °C (lit.)[2][3][41[5]

1.0041 at 13 °C (Specific Gravity)[6]

1.0041 g/cm3 at 13 °C[10]

1.02 g/cm3 Not specified[9]

1.0+ 0.1 g/cm3 Not specified[7][8]

Specific Gravity 1.00 at 20/20 °C

Experimental Protocols for Property Determination

Accurate determination of physical properties such as boiling point and density is fundamental
in chemical analysis. The following sections describe generalized experimental protocols for
these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[11] This property is a key indicator of a substance's purity.[12]

Method 1: Distillation

A common and effective method for determining the boiling point of a liquid is through
distillation.[13]
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o Apparatus: A simple distillation setup includes a distilling flask, a condenser, a receiving
flask, a heat source (like a heating mantle), and a thermometer.

e Procedure:

o The liquid sample (2-Fluorotoluene) is placed in the distilling flask along with boiling chips
to ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distilling flask to accurately measure the temperature of the vapor.

o The liquid is heated, and as it boils, the vapor rises, surrounds the thermometer bulb, and
then passes into the condenser.

o The temperature is recorded when it stabilizes during the distillation of the bulk of the
liquid. This stable temperature is the boiling point.[14]

o The atmospheric pressure should be recorded as the boiling point is pressure-dependent.
Method 2: Thiele Tube Method
For smaller sample quantities, the Thiele tube method is a convenient alternative.

o Apparatus: A Thiele tube, a thermometer, a capillary tube (sealed at one end), and a rubber
band or wire to attach the sample tube to the thermometer.

e Procedure:

o

A small amount of the liquid is placed in a small test tube.

[¢]

A capillary tube, with its open end downwards, is placed inside the test tube.

[e]

The test tube is attached to a thermometer, and the assembly is placed in a Thiele tube
containing a high-boiling point oil.

[¢]

The Thiele tube is gently heated, causing air to escape from the capillary tube.

[e]

Heating is continued until a steady stream of bubbles emerges from the capillary tube.
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o The heat source is then removed, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the liquid begins to enter the capillary tube.
[14]

Determination of Density
Density is the mass per unit volume of a substance.
Method: Using a Pycnometer (Specific Gravity Bottle)

o Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), and an analytical balance.

e Procedure:
o The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

o The pycnometer is filled with distilled water of a known temperature and weighed again to
determine the mass of the water. This allows for the calibration of the pycnometer's
volume.

o The pycnometer is then emptied, dried, and filled with 2-Fluorotoluene at the same
temperature.

o The mass of the pycnometer filled with 2-Fluorotoluene is measured.

o The density of 2-Fluorotoluene is calculated by dividing the mass of the liquid by the
volume of the pycnometer.

Visualization of Structure-Property Relationships

The physical properties of 2-Fluorotoluene are a direct consequence of its molecular
structure. The presence of a fluorine atom and a methyl group on the benzene ring influences
its intermolecular forces and, consequently, its boiling point and density.
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Conceptual Relationship: Molecular Structure to Physical Properties of 2-Fluorotoluene
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Caption: Molecular structure's influence on intermolecular forces and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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